Cas no 88338-59-4 (Benzene, 1-[(1-isocyanodecyl)sulfonyl]-4-methyl-)

• Product Name: Benzene, 1-[(1-isocyanodecyl)sulfonyl]-4-methyl-
• CAS No: 88338-59-4
• MF: C₁₈H₂₇NO₂S
• MW: 321.477483987808
• CID: 636659
• PubChem ID: 71409003
• Update Time: 2025-04-19

Benzene, 1-[(1-isocyanodecyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1-isocyanodecyl)sulfonyl]-4-methyl-
• 1-(1-isocyanodecylsulfonyl)-4-methylbenzene
• DTXSID90828775
• 1-(1-Isocyanodecane-1-sulfonyl)-4-methylbenzene
• 88338-59-4

• Inchi： 1S/C18H27NO2S/c1-4-5-6-7-8-9-10-11-18(19-3)22(20,21)17-14-12-16(2)13-15-17/h12-15,18H,4-11H2,1-2H3
• InChI Key： PMZIBFHEXDLIEV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(CCCCCCCCC)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 321.17625028g/mol
• Monoisotopic Mass: 321.17625028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 46.9Ų